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Compound of Interest

Compound Name: Terallethrin

Cat. No.: B1682227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Terallethrin, a synthetic

pyrethroid insecticide. It details its chemical structure, physicochemical and toxicological

properties, mechanism of action, synthesis, and analytical protocols.

Chemical Identity and Structure
Terallethrin is a synthetic pyrethroid insecticide known for its rapid knockdown activity against

various insects.[1] It is structurally an ester of chrysanthemic acid. The molecule contains a

cyclopropane ring and a cyclopentenone ring.[2]

IUPAC Name: (2-methyl-4-oxo-3-prop-2-enylcyclopent-2-en-1-yl) 2,2,3,3-

tetramethylcyclopropane-1-carboxylate[3]

CAS Number: 15589-31-8[3][4]

Molecular Formula: C₁₇H₂₄O₃[4][5]

SMILES: C=CCC1=C(C)C(CC1=O)OC(=O)C2C(C)(C)C2(C)C[5]

InChI Key: MIZYPRIEDMSCAC-UHFFFAOYSA-N[5]
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Physicochemical Properties
Terallethrin is a faint yellow, oily liquid.[6] It is characterized by a notably high vapor pressure

compared to other commercially available pyrethroids, making it effective for use in thermal

fumigation to control mosquitoes.[1][6][7] It is insoluble in water but soluble in various organic

solvents.[7]

Property Value Reference(s)

Molecular Weight 276.37 g/mol [3][4][5]

Appearance Faint yellow oily liquid [6]

Boiling Point 359.28°C (rough estimate) [6][7]

Density 1.1174 (rough estimate) [6][7]

Vapor Pressure 4.96E-05 mmHg at 25°C [6]

XLogP3 3.8 - 4.2 [3][6][8]

Flash Point 148.8 ± 27.9 °C [6]

Topological Polar Surface Area 43.4 Å² [3][6]

Toxicological Properties
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Terallethrin, like other pyrethroids, is a neurotoxin that acts on the nervous system of insects.

[2] Its primary mode of action involves the disruption of voltage-gated sodium channels.[2][9]

Property Value Species Reference(s)

LD50 (oral) 174 mg/kg Rat [6][7]

IRAC MoA Class 3A - [2]

Mechanism of Action: Sodium Channel Modulation
Pyrethroids, including Terallethrin, exert their neurotoxic effects by targeting voltage-gated

sodium channels (VGSCs) in nerve cell membranes.[9][10] They bind to the open state of the

channel, causing it to remain open for an extended period.[10] This modification disrupts the

normal gating kinetics, slowing both the activation and inactivation of the channel. The result is

a prolonged influx of sodium ions, leading to membrane depolarization, repetitive nerve firing,

and eventual paralysis and death of the insect.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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